Tolmetin glucuronide
Tolmetin glucuronide
Tolmetin β-D-glucuronide is a major phase II metabolite of tolmetin. Tolmetin β-D-glucuronide has been classified into a ‘warning’ category in terms of its potential to cause idiosyncratic drug toxicity, based on its half-life in several in vitro systems.
Tolmetin glucuronide belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Tolmetin glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Tolmetin glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, tolmetin glucuronide is primarily located in the cytoplasm.
Tolmetin glucuronide belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Tolmetin glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Tolmetin glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, tolmetin glucuronide is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
71595-19-2
VCID:
VC20826353
InChI:
InChI=1S/C21H23NO9/c1-10-3-5-11(6-4-10)15(24)13-8-7-12(22(13)2)9-14(23)30-21-18(27)16(25)17(26)19(31-21)20(28)29/h3-8,16-19,21,25-27H,9H2,1-2H3,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
SMILES:
CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C21H23NO9
Molecular Weight:
433.4 g/mol
Tolmetin glucuronide
CAS No.: 71595-19-2
Cat. No.: VC20826353
Molecular Formula: C21H23NO9
Molecular Weight: 433.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tolmetin β-D-glucuronide is a major phase II metabolite of tolmetin. Tolmetin β-D-glucuronide has been classified into a ‘warning’ category in terms of its potential to cause idiosyncratic drug toxicity, based on its half-life in several in vitro systems. Tolmetin glucuronide belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Tolmetin glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Tolmetin glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, tolmetin glucuronide is primarily located in the cytoplasm. |
|---|---|
| CAS No. | 71595-19-2 |
| Molecular Formula | C21H23NO9 |
| Molecular Weight | 433.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-[1-methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetyl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H23NO9/c1-10-3-5-11(6-4-10)15(24)13-8-7-12(22(13)2)9-14(23)30-21-18(27)16(25)17(26)19(31-21)20(28)29/h3-8,16-19,21,25-27H,9H2,1-2H3,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1 |
| Standard InChI Key | MEFIGCPEYJZFFC-ZFORQUDYSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Appearance | Assay:≥95%A solid |
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